Cas no 2034553-94-9 (3-(1-cyclopropanecarbonylpyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole)

3-(1-Cyclopropanecarbonylpyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a cyclopropanecarbonylpyrrolidinyl group and a thiophene moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The oxadiazole ring contributes to metabolic stability and bioavailability, while the thiophene and cyclopropane groups enhance lipophilicity and binding affinity. Its modular design allows for further functionalization, enabling applications in drug discovery, particularly as a scaffold for kinase inhibitors or antimicrobial agents. The compound’s well-defined synthetic route ensures reproducibility, supporting its use in high-throughput screening and structure-activity relationship studies.

3-(1-cyclopropanecarbonylpyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole structure

2034553-94-9 structure

Product Name:3-(1-cyclopropanecarbonylpyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole

CAS No:2034553-94-9

MF:C₁₄H₁₅N₃O₂S

MW:289.352801561356

CID:6053453

PubChem ID:121019608

Update Time:2025-05-26

3-(1-cyclopropanecarbonylpyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-(1-cyclopropanecarbonylpyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
- ODUIQZDQMUPFRR-UHFFFAOYSA-N
- Methanone, cyclopropyl[3-[5-(2-thienyl)-1,2,4-oxadiazol-3-yl]-1-pyrrolidinyl]-
- cyclopropyl-[3-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]methanone
- cyclopropyl(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone
- F6524-2233
- AKOS026702696
- 2034553-94-9
- Inchi： 1S/C14H15N3O2S/c18-14(9-3-4-9)17-6-5-10(8-17)12-15-13(19-16-12)11-2-1-7-20-11/h1-2,7,9-10H,3-6,8H2
- InChI Key： ODUIQZDQMUPFRR-UHFFFAOYSA-N
- SMILES： C(C1CC1)(N1CCC(C2N=C(C3SC=CC=3)ON=2)C1)=O

Computed Properties

Exact Mass: 289.08849790g/mol
Monoisotopic Mass: 289.08849790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 391
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 87.5Å²

Experimental Properties

Density: 1.387±0.06 g/cm3(Predicted)
Boiling Point: 514.7±60.0 °C(Predicted)
pka: -0.83±0.39(Predicted)

3-(1-cyclopropanecarbonylpyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole Pricemore >>

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